molecular formula C9H12FN3 B1274916 1-(6-Fluoropyridin-2-yl)piperazine CAS No. 223514-16-7

1-(6-Fluoropyridin-2-yl)piperazine

Cat. No. B1274916
CAS RN: 223514-16-7
M. Wt: 181.21 g/mol
InChI Key: VOARECGTDYSHHS-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular formula of “1-(6-Fluoropyridin-2-yl)piperazine” is C9H12FN3 . Its average mass is 181.210 Da and its monoisotopic mass is 181.101532 Da .


Chemical Reactions Analysis

The chemical reactions involving “1-(6-Fluoropyridin-2-yl)piperazine” are complex and involve multiple steps . The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt .


Physical And Chemical Properties Analysis

“1-(6-Fluoropyridin-2-yl)piperazine” is a powder with a molecular weight of 181.21 g/mol . The storage temperature is 4 degrees Celsius .

Scientific Research Applications

Neuropharmacology: Monoamine Oxidase B (MAO-B) Ligands

1-(6-Fluoropyridin-2-yl)piperazine: has been explored as a potential ligand for Monoamine Oxidase B (MAO-B) , an enzyme associated with neurodegenerative diseases like Parkinson’s . Although the compounds synthesized from this chemical did not show sufficient MAO-B binding affinity to be used as positron emission tomography (PET) agents, the research provided valuable insights into the development of new MAO-B ligands.

Radiopharmaceuticals: Brain Imaging

The compound’s derivatives have been considered for use in brain imaging techniques such as PET and Single Photon Emission Computed Tomography (SPECT). The fluorinated nature of 1-(6-Fluoropyridin-2-yl)piperazine makes it a candidate for creating radiolabeled molecules that can cross the blood-brain barrier and bind to specific neural targets .

Analytical Chemistry: Determination of Isocyanates

In the field of analytical chemistry, 1-(6-Fluoropyridin-2-yl)piperazine can be employed as a reagent for the determination of isocyanates in air, which are significant due to their industrial applications and potential health effects .

Chemical Synthesis: Intermediate for Fluorinated Compounds

This compound serves as an intermediate in the synthesis of various fluorinated organic molecules. Its incorporation into larger structures is valuable due to the unique properties that fluorine atoms impart to organic compounds, such as increased stability and altered reactivity .

Material Science: Fluorometric Sensors

The fluorinated piperazine derivative could be utilized in the development of fluorometric sensors. These sensors can detect environmental pollutants or changes in conditions by exhibiting fluorescence in response to specific chemical interactions .

Pharmaceutical Research: Drug Development

The structural motif of 1-(6-Fluoropyridin-2-yl)piperazine is of interest in pharmaceutical research for the development of new drugs. Its ability to interact with various biological targets can lead to the discovery of compounds with therapeutic potential .

Environmental Science: Air Quality Monitoring

Due to its reactivity with isocyanates, 1-(6-Fluoropyridin-2-yl)piperazine can be used in air quality monitoring systems to detect and measure the concentration of hazardous organic compounds in the atmosphere .

Biochemistry: Enzyme Inhibition Studies

In biochemistry, the compound can be used to study enzyme inhibition, particularly in systems where fluorinated analogs of natural substrates are required to investigate the mechanisms of enzyme action .

Safety and Hazards

The safety information for “1-(6-Fluoropyridin-2-yl)piperazine” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Future Directions

“1-(6-Fluoropyridin-2-yl)piperazine” has potential applications in various fields of research and industry. Future research may focus on improving the synthesis methods and exploring its potential applications .

properties

IUPAC Name

1-(6-fluoropyridin-2-yl)piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12FN3/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13/h1-3,11H,4-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VOARECGTDYSHHS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1)C2=NC(=CC=C2)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12FN3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10395616
Record name 1-(6-fluoropyridin-2-yl)piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10395616
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

181.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(6-Fluoropyridin-2-yl)piperazine

CAS RN

223514-16-7
Record name 1-(6-fluoropyridin-2-yl)piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10395616
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-(6-fluoropyridin-2-yl)piperazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A solution of 1-acetyl-4-(6-fluoropyridin-2-yl)piperazine (5.5 g) and sodium hydroxide (3.0 g) in methanol (30 ml)—water (30 ml) was refluxed under heating for 5 hr. The reaction mixture was poured into water and extracted with ethyl acetate. The solvent was evaporated to give the title compound (4.6 g) as a pale-yellow oil.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
3 g
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reactant
Reaction Step One
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Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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